Cas no 126128-42-5 (6-(b-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido4,5-c1,2oxazin-7-one)

• Product Name: 6-(b-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido4,5-c1,2oxazin-7-one
• CAS No: 126128-42-5
• MF: C₁₁H₁₅N₃O₅
• MW: 269.253902673721
• CID: 163344
• PubChem ID: 147947
• Update Time: 2025-10-15

6-(b-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido4,5-c1,2oxazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrimido[4,5-c][1,2]oxazin-7(3H)-one,6-(2-deoxy-b-D-erythro-pentofuranosyl)-4,6-dihydro-
• 6-((2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,4-dihydro-1H-pyrimido[4,5-c][1,2]oxazin-7(6H)-one
• 6-(BETA-D-2-DEOXYRIBOFURANOSYL)-3,4-DIHYDRO-8H-PYRIMIDO-[4,5-C][1,2]OXAZIN-7-ONE
• 6-(Β-D-2-DEOXYRIBOFURANOSYL)-3, 4-DIHYDRO-8H-PYRIMIDO[4, 5-C]-[1, 2]OXAZIN-7-ONE
• 6-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,4-dihydro-1H-pyrimido[4,5-c]oxazin-7-one
• 6-(2-Deoxy-β-D-erythro-pentofuranosyl)-4,6-dihydro-1H-pyrimido(4,5-c)(1,2)oxazin-7(3H)-one
• AC1L3W5Y
• AK-56461
• SureCN8098652
• 6-(β-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido[4,5-c][1,2]oxazin-7-one
• 6-(β-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido-[4,5-c][1,2]oxazin-7-one
• 6-(2-Deoxy-beta-D-erythro-pentofuranosyl)-4,6-dihydro-1H-pyrimido(4,5-C)(1,2)oxazin-7(3H)-one
• SCHEMBL8098652
• F90259
• DTXSID00925421
• 6-(2-Deoxypentofuranosyl)-4,6-dihydro-1H-pyrimido[4,5-c][1,2]oxazin-7(3H)-one
• 126128-42-5
• 6-(b-D-2-Deoxyribofuranosyl)-3,4-dihydro-8H-pyrimido4,5-c1,2oxazin-7-one

• Inchi： 1S/C11H15N3O5/c15-5-8-7(16)3-9(19-8)14-4-6-1-2-18-13-10(6)12-11(14)17/h4,7-9,15-16H,1-3,5H2,(H,12,13,17)/t7-,8+,9-/m0/s1
• InChI Key： YTWREPAHBKYMNI-YIZRAAEISA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C(N=C2C(CCON2)=C1)=O)O

Computed Properties

• Exact Mass: 269.10100
• Monoisotopic Mass: 269.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.8
• Boiling Point: 505.7 °C at 760 mmHg
• Flash Point: 259.6 °C
• Refractive Index: 1.752
• PSA: 109.07000
• LogP: -2.35890